4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline
Overview
Description
4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline (BTA) is an organic compound composed of a bromo group, a triazole ring, and an aniline group. It is a heterocyclic compound that is widely used in a variety of scientific research applications. BTA has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline is widely used in scientific research applications. It has been used in a variety of fields, including organic chemistry, pharmaceutical chemistry, and biochemistry. In organic chemistry, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline has been used in the synthesis of other heterocyclic compounds. In pharmaceutical chemistry, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline has been used to study the pharmacological properties of certain drugs. In biochemistry, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline has been used to study the biochemical and physiological effects of certain compounds.
Mechanism of Action
The mechanism of action of 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline is not yet fully understood. However, some studies have suggested that 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may act as an inhibitor of certain enzymes, such as cyclooxygenases and lipoxygenases. 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may also act as an antioxidant, protecting cells from oxidative damage. Additionally, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may act as a modulator of cell signaling pathways, influencing the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline are not yet fully understood. However, some studies have suggested that 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may have neuroprotective and cardioprotective effects. 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline may also have anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline in lab experiments include its relative low cost and ease of synthesis. Additionally, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline is a relatively stable compound, making it suitable for use in long-term experiments. However, there are some limitations to using 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline in lab experiments. For example, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline is a relatively insoluble compound, making it difficult to use in certain applications. Additionally, 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline is a toxic compound, and thus should be handled with caution.
Future Directions
The potential future directions of research on 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline include further exploration of its mechanism of action and biochemical and physiological effects. Additionally, further studies could be conducted to explore the potential therapeutic applications of 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline. Additionally, further research could be conducted to explore the potential of 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline as a drug delivery system. Finally, further research could be conducted to explore the potential of 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline as a tool for drug discovery and development.
Synthesis Methods
4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline can be synthesized using a variety of methods, including the condensation reaction of 1-bromo-3-chloro-5-iodo-benzene and 1-phenyl-3-methyl-4-nitro-5-triazole. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and yields a product with a purity of more than 95%. Other synthesis methods for 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline include the reaction of 4-bromo-2-chloroaniline with 1-phenyl-3-methyl-4-nitro-5-triazole, and the reaction of 4-bromoaniline with 1-phenyl-3-methyl-4-nitro-5-triazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline involves the reaction of 4-bromoaniline with 1H-1,2,4-triazole in the presence of a suitable catalyst.", "Starting Materials": [ "4-bromoaniline", "1H-1,2,4-triazole", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-bromoaniline and 1H-1,2,4-triazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add the catalyst to the reaction mixture and stir at room temperature for several hours.", "Step 3: Heat the reaction mixture to reflux for several hours to complete the reaction.", "Step 4: Cool the reaction mixture and filter the solid product.", "Step 5: Wash the solid product with a suitable solvent such as water or ethanol to remove any impurities.", "Step 6: Dry the product under vacuum to obtain 4-bromo-2-(1H-1,2,4-triazol-1-yl)aniline as a solid." ] } | |
CAS RN |
1465033-60-6 |
Molecular Formula |
C8H7BrN4 |
Molecular Weight |
239.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
